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Compound of Interest

Compound Name: 2'-Deoxycytidine hydrate

Cat. No.: B1585644 Get Quote

2'-Deoxycytidine Hydrate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2'-deoxycytidine, a fundamental building

block of DNA, with a focus on its hydrated form. This document will cover its chemical

properties, relevant biological pathways, and common experimental methodologies.

Core Chemical Properties
2'-Deoxycytidine is a deoxyribonucleoside composed of a pyrimidine base, cytosine, linked to

the C1' position of a 2'-deoxyribose sugar. In its hydrated form, it incorporates one or more

water molecules into its crystal structure. While the CAS number for the anhydrous form is

widely referenced, a distinct CAS number for the hydrated form is not consistently cited.
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Property Value Source

CAS Number (Anhydrous) 951-77-9 [1][2][3][4][5]

Molecular Formula

(Anhydrous)
C9H13N3O4 [2][3][6]

Molecular Weight (Anhydrous) 227.22 g/mol [1][3][4][6]

Molecular Weight

(Monohydrate)
245.23 g/mol

Appearance
White to off-white powder or

crystals
[2]

Solubility Soluble in water and DMSO [6]

Biological Significance and Signaling Pathways
2'-Deoxycytidine plays a crucial role in DNA synthesis and repair. Inside the cell, it is

phosphorylated by a series of kinases to its active triphosphate form, deoxycytidine

triphosphate (dCTP), which is then utilized by DNA polymerases to incorporate cytosine into a

growing DNA strand.
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Sample Preparation
(e.g., cell lysis, protein precipitation)

Solid Phase or Liquid-Liquid
Extraction of Nucleosides

Optional: Derivatization for
Enhanced Detection

HPLC Separation
(Reversed-Phase Column)

UV or Mass Spectrometry
Detection

Data Analysis and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2′-Deoxycytidine =99 HPLC 951-77-9 [sigmaaldrich.com]

2. 2'-Deoxycytidine 25 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1585644?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585644?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sigma/d3897
https://www.thermofisher.com/order/catalog/product/J63062.14
https://www.thermofisher.com/order/catalog/product/J63062.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. akonscientific.com [akonscientific.com]

4. scbt.com [scbt.com]

5. medchemexpress.com [medchemexpress.com]

6. 2'-Deoxycytidine [chembk.com]

To cite this document: BenchChem. [2'-deoxycytidine hydrate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585644#2-deoxycytidine-hydrate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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